Cas no 1702010-06-7 (2-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-ol)

• Product name: 2-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-ol
• CAS No: 1702010-06-7
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 5690434
• PubChem ID: 136840307

2-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1702010-06-7
• EN300-1118099
• 2-{4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol
• Tetrazolo[1,5-a]pyrimidine-6-ethanol, 1,5,6,7-tetrahydro-
• 2-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-ol

• Inchi： 1S/C6H11N5O/c12-2-1-5-3-7-6-8-9-10-11(6)4-5/h5,12H,1-4H2,(H,7,8,10)
• InChI Key： SYBYISBSRPZIPT-UHFFFAOYSA-N
• SMILES： OCCC1CNC2=NN=NN2C1

Computed Properties

• Exact Mass: 169.09635999g/mol
• Monoisotopic Mass: 169.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9Ų
• XLogP3: -0.5

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 266.6±32.0 °C(Predicted)
• pka: 14.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles